9H-xanthene-9-carbohydrazide
Description
9H-Xanthene-9-carbohydrazide (CAS: 1604-08-6) is a heterocyclic compound with the molecular formula C₁₄H₁₂N₂O₂ and a molecular weight of 240.26 g/mol . It features a xanthene core (a tricyclic structure comprising two benzene rings fused to a central oxygen-containing ring) substituted at the 9-position with a carbohydrazide group (–CONHNH₂). This functional group confers unique reactivity, enabling applications in coordination chemistry, pharmaceuticals, and materials science. The compound is stored under dry, sealed conditions at 2–8°C to ensure stability .
Structure
3D Structure
Properties
IUPAC Name |
9H-xanthene-9-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2/c15-16-14(17)13-9-5-1-3-7-11(9)18-12-8-4-2-6-10(12)13/h1-8,13H,15H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDVNAWMSFFMKDT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90970187 |
Source
|
| Record name | 9H-Xanthene-9-carbohydrazonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90970187 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
32 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49672120 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
5484-20-8 |
Source
|
| Record name | 9H-Xanthene-9-carbohydrazonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90970187 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Comparison with Similar Compounds
Research Findings and Data Tables
Physicochemical Properties
| Property | This compound | Methyl 9H-xanthene-9-carboxylate | 9H-Xanthene-2-carboxylic acid derivative |
|---|---|---|---|
| Density (g/cm³) | 1.303 | 1.25 (estimated) | Not reported |
| Melting Point (°C) | Not reported | 123–125 (crystal form) | >300 (decomposes) |
| Solubility | Limited in water; soluble in DMSO, DMF | Soluble in polar organic solvents | Poor in water; soluble in alkaline solutions |
| Stability | Hygroscopic; degrade in acidic media | Stable under ambient conditions | Photodegradable |
Toxicity Profiles
| Compound | GHS Classification | Hazard Statements |
|---|---|---|
| This compound | Not classified | No data available |
| 9H-Xanthene-2-carboxylic acid | H302, H315, H319, H335 | Acute toxicity, skin/eye irritation, respiratory irritation |
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